Cas no 1447607-09-1 (3-(Cyclopentylamino)-4-nitrobenzoic acid)

• Product Name: 3-(Cyclopentylamino)-4-nitrobenzoic acid
• CAS No: 1447607-09-1
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 4937897
• Update Time: 2023-08-22

3-(Cyclopentylamino)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(CYCLOPENTYLAMINO)-4-NITROBENZOIC ACID
• 3-(Cyclopentylamino)-4-nitrobenzoic acid

• Inchi： 1S/C12H14N2O4/c15-12(16)8-5-6-11(14(17)18)10(7-8)13-9-3-1-2-4-9/h5-7,9,13H,1-4H2,(H,15,16)
• InChI Key： FPCNHBGGTSGOOI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C(=O)O)=CC=1NC1CCCC1)=O

Computed Properties

• Exact Mass: 250.09535693 g/mol
• Monoisotopic Mass: 250.09535693 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.2
• Molecular Weight: 250.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives